Cas no 64415-83-4 (Cyclopropene, 1-ethenyl-)

• Product name: Cyclopropene, 1-ethenyl-
• CAS No: 64415-83-4
• MF: C₅H₆
• MW: 66.10114
• CID: 1682052
• PubChem ID: 10964395

Cyclopropene, 1-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropene, 1-ethenyl-
• 1-ethenylcyclopropene
• 64415-83-4
• DTXSID20449917
• vinylcyclopropene

• Inchi： InChI=1S/C5H6/c1-2-5-3-4-5/h2-3H,1,4H2
• InChI Key： CIRQLHNCULZPSO-UHFFFAOYSA-N
• SMILES： C=CC1=CC1

Computed Properties

• Exact Mass: 66.04698
• Monoisotopic Mass: 66.0469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0